BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of (2-Methyloxetan-2-
yl)methanol (boiling point, density)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (2-Methyloxetan-2-yl)methanol

Cat. No.: B1274435

Technical Guide: Physical Properties of (2-
Methyloxetan-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of (2-
Methyloxetan-2-yl)methanol, specifically its boiling point and density. It includes established
experimental protocols for the determination of these properties, catering to the needs of
researchers and professionals in the field of drug development and chemical synthesis.

Core Physical Properties

The physical characteristics of (2-Methyloxetan-2-yl)methanol are crucial for its handling,
purification, and application in various chemical processes. Below is a summary of the
available data.

Physical Property Value Conditions
Boiling Point 157.8+8.0°C 760 mmHg[1]
Density Data not readily available

Experimental Protocols
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Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard laboratory procedures for measuring the boiling point and
density of liquid compounds like (2-Methyloxetan-2-yl)methanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially with small sample volumes, the capillary
method is widely employed.

Procedure:

o Sample Preparation: A small amount of the liquid sample is placed in a small test tube or a
fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample and the
thermometer bulb are at the same level. This assembly is then immersed in a heating bath
(e.g., paraffin oil or a heating block).

e Heating: The heating bath is heated slowly and steadily.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.

» Boiling Point Determination: The temperature at which a rapid and continuous stream of
bubbles is observed is recorded. The heat is then removed, and the temperature at which
the liquid begins to enter the capillary tube is also recorded. The boiling point is the mean of
these two temperatures.[2][3][4][5][6]

Alternatively, for larger quantities, distillation can be used to determine the boiling point by
recording the temperature at which the liquid-vapor equilibrium is established at a given
pressure.[3]

Determination of Density
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Density is the mass of a substance per unit of volume. It is an important intensive property for
substance identification and purity assessment.

Procedure using a Pycnometer or Volumetric Flask:

Weighing the Empty Vessel: An empty, clean, and dry volumetric flask or pycnometer is
accurately weighed (W1).[7]

« Filling with the Liquid: The vessel is filled with the liquid sample up to the calibration mark.
Care should be taken to avoid air bubbles.

e Weighing the Filled Vessel: The vessel filled with the liquid is weighed again (W2).
e Volume Determination: The volume of the liquid is known from the calibrated vessel.

o Calculation: The density (p) is calculated using the formula: p = (W2 - W1) / V where V is the
volume of the flask/pycnometer.

o Temperature Control: The temperature of the liquid should be recorded as density is
temperature-dependent.

For a more direct measurement, a hydrometer can be used, which measures density based on
buoyancy.[8]

Logical Workflow for Physical Property
Determination

The following diagram illustrates a standardized workflow for the experimental determination of
the boiling point and density of a liquid sample.
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Caption: Workflow for determining the physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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